Cas no 89690-04-0 (2-Thiophenecarbonitrile, 2,3-dihydro-)
89690-04-0 structure
Product name:2-Thiophenecarbonitrile, 2,3-dihydro-
2-Thiophenecarbonitrile, 2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonitrile, 2,3-dihydro-
- 2,3-dihydrothiophene-2-carbonitrile
- DTXSID40597020
- 89690-04-0
- SCHEMBL13947605
-
- Inchi： InChI=1S/C5H5NS/c6-4-5-2-1-3-7-5/h1,3,5H,2H2
- InChI Key： LULUYJCTPQSGFD-UHFFFAOYSA-N
- SMILES： C1C=CSC1C#N
Computed Properties
- Exact Mass: 111.01427034g/mol
- Monoisotopic Mass: 111.01427034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.1Ų
2-Thiophenecarbonitrile, 2,3-dihydro- Related Literature
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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